2-Bromo-N-isobutylaniline
Overview
Description
2-Bromo-N-isobutylaniline is a chemical compound with the molecular formula C10H14BrN . It has an average mass of 228.129 Da and a mono-isotopic mass of 227.030960 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom and an isobutylamine group . Detailed structural analysis would require more specific information or computational chemistry techniques .Scientific Research Applications
2-Bromo-N-isobutylaniline: A Comprehensive Analysis of Scientific Research Applications
Spectroscopy: this compound may be used in spectroscopic studies to understand its molecular structure and behavior. Similar to the study on 2-bromo-4-chlorobenzaldehyde, researchers could use infrared spectroscopy and density functional theory (DFT) to analyze the compound’s vibrational modes and electronic properties .
Catalysis: Compounds like this compound could serve as intermediates in the synthesis of catalysts for cross-coupling reactions. These reactions are pivotal in creating complex organic molecules for pharmaceuticals and materials science .
Medicinal Chemistry: In medicinal chemistry, this compound might be a precursor for developing novel therapeutic agents. Its bromine atom could facilitate the formation of carbon-bromine bonds, which are often found in biologically active molecules .
Polymer Science: The compound’s unique structure could be utilized in polymer science to create new polymeric materials with specific properties, such as enhanced durability or conductivity.
Optoelectronics: As with other organoborane compounds, this compound may find applications in optoelectronics, contributing to the development of light-emitting diodes (LEDs) or photovoltaic cells .
Reaction Pathway Control: Utilizing flow microreactor systems, scientists could explore the reaction pathways of this compound, effectively controlling intermolecular and intramolecular reactions by adjusting residence time and temperature .
Safety and Hazards
properties
IUPAC Name |
2-bromo-N-(2-methylpropyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrN/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8,12H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTNVCEYHBREXCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=CC=CC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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